Cas no 21951-34-8 (1-(4-beta-Hydroxyethylsulfonylphenyl)-3-methyl-5-pyrazolone)
21951-34-8 structure
Product Name:1-(4-beta-Hydroxyethylsulfonylphenyl)-3-methyl-5-pyrazolone
CAS No:21951-34-8
MF:C12H14N2O4S
MW:282.315561771393
CID:51930
PubChem ID:89114
Update Time:2025-04-18
1-(4-beta-Hydroxyethylsulfonylphenyl)-3-methyl-5-pyrazolone Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Dihydro-2-[4-[(2-hydroxyethyl)sulphonyl]phenyl]-5-methyl-3H-pyrazol-3-one
- 1-(4-BETA-HYDROXYETHYLSULFONYLPHENYL-)-3-METHYL-5-PYRAZOLONE
- 2-[4-(2-hydroxyethylsulfonyl)phenyl]-5-methyl-4H-pyrazol-3-one
- 2,4-Dihydro-2-(4-((2-hydroxyethyl)sulphonyl)phenyl)-5-methyl-3H-pyrazol-3-one
- 2-Pyrazolin-5-one,1-(p-((2-hydroxyethyl)sulfonyl)phenyl)-3-methyl
- EINECS 244-678-8
- 2,4-dihydro-2-[4-[(2-hydroxyethyl)sulfonyl]phenyl]-5-methyl-3h-pyrazol-3-one
- 21951-34-8
- FT-0605650
- DTXSID0066743
- A837J8M5FP
- NS00027003
- 3H-Pyrazol-3-one, 2,4-dihydro-2-[4-[(2-hydroxyethyl)sulfonyl]phenyl]-5-methyl-
- W-110538
- 3H-Pyrazol-3-one, 2,4-dihydro-2-(4-((2-hydroxyethyl)sulfonyl)phenyl)-5-methyl-
- 2-Pyrazolin-5-one, 1-(p-((2-hydroxyethyl)sulfonyl)phenyl)-3-methyl-
- 1-(4-beta-Hydroxyethylsulfonylphenyl)-3-methyl-5-pyrazolone
- SCHEMBL3410994
- A815777
-
- Inchi: 1S/C12H14N2O4S/c1-9-8-12(16)14(13-9)10-2-4-11(5-3-10)19(17,18)7-6-15/h2-5,15H,6-8H2,1H3
- InChI Key: HYQYPARBQHUKAB-UHFFFAOYSA-N
- SMILES: S(CCO)(C1C=CC(=CC=1)N1C(CC(C)=N1)=O)(=O)=O
Computed Properties
- Exact Mass: 282.06700
- Monoisotopic Mass: 282.06742811g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 472
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 95.4Ų
Experimental Properties
- PSA: 95.42000
- LogP: 1.14660
1-(4-beta-Hydroxyethylsulfonylphenyl)-3-methyl-5-pyrazolone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B250235-2.5mg |
1-(4-beta-Hydroxyethylsulfonylphenyl)-3-methyl-5-pyrazolone |
21951-34-8 | 2.5mg |
$ 200.00 | 2022-06-07 | ||
| TRC | B250235-5mg |
1-(4-beta-Hydroxyethylsulfonylphenyl)-3-methyl-5-pyrazolone |
21951-34-8 | 5mg |
$ 370.00 | 2022-06-07 | ||
| TRC | B250235-10mg |
1-(4-beta-Hydroxyethylsulfonylphenyl)-3-methyl-5-pyrazolone |
21951-34-8 | 10mg |
$ 585.00 | 2022-06-07 |
1-(4-beta-Hydroxyethylsulfonylphenyl)-3-methyl-5-pyrazolone Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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